Cas no 1462288-68-1 (4-(4-aminophenyl)oxane-4-carbonitrile)

• Product Name: 4-(4-aminophenyl)oxane-4-carbonitrile
• CAS No: 1462288-68-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD22000036
• CID: 4606210
• PubChem ID: 68832310
• Update Time: 2024-11-05

4-(4-aminophenyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile, 4-(4-aminophenyl)tetrahydro-
• 4-(4-Aminophenyl)tetrahydro-2H-pyran-4-carbonitrile
• 4-(4-aminophenyl)oxane-4-carbonitrile
• 1462288-68-1
• 4-(4-Amino-phenyl)-tetrahydro-pyran-4-carbonitrile
• DB-182224
• EN300-329002
• WKWDRVCOTROABG-UHFFFAOYSA-N
• CS-0375260
• E85100
• SCHEMBL3903587

• MDL： MFCD22000036
• Inchi： 1S/C12H14N2O/c13-9-12(5-7-15-8-6-12)10-1-3-11(14)4-2-10/h1-4H,5-8,14H2
• InChI Key： WKWDRVCOTROABG-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(N)C=C2)(C#N)C1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų